Cas no 15503-87-4 (Usaramine)

Monocrotaline is a pyrrolizine alkaloid,fromCrolatalariapallidaIsolated from seeds.UsaramineBy reducing50%The above biofilms form without killing bacteria,Showed significant resistance toStaphylococcusepidermidisBiofilm activity of.

[Plant origin] :Pig excrement bean

[character] :White crystalline powder

[Solubility] :Soluble inmethanol\ethanol\DMSO Isoorganic solvent

[pharmacological action ] :anticancer\ANTI LEUKEMIA

Usaramine structure

Product Name:Usaramine

CAS No:15503-87-4

Molecular Formula:C₁₈H₂₅NO₆

Molecular Weight:351.3942

CID:158097

PubChem ID:5281756

Usaramine Properties

Names and Identifiers

- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-,(3E,5R,6S,14aR,14bR)-
- Usaramine
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b...
- (+)-Ursamine
- (15E)-12,18-dihydroxy-senecionane-11,16-dione
- (15E)-Retrorsine
- C18H25NO6
- Mucronatine
- Mucronatine (7CI)
- Senecionan-11,16-dione,12,18-dihydroxy-,(15E)
- trans-Retrorsin
- trans-Retrorsine
- Usaramin
- (+)-Usaramine
- Ursamine
- RETRORSINE
- Usaraminemucronatine
- retrorsine, (15E)-isomer
- SMP1_000259
- N2004
- C10413
- HY-N6931
- 15503-87-4
- USARAMINE;MUCRONATINE
- CHEMBL520570
- Senecionan-11,16-dione, 12,18-dihydroxy-, (15E)-
- 1ST170859
- CS-0027830
- CHEBI:9912
- Q27108514
- SCHEMBL19579599
- NISTC15503874
- BDBM50480322
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-, (3E,5R,6S,14aR,14bR)-
- AC-33987
- (5R,6S,9a1R,14aR,E)-3-Ethylidene-6-hydroxy-6-(hydroxymethyl)-5-methyl-3,4,5,6,9,9a1,11,13,14,14a-decahydro-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione
- CHEBI:92743
- AKOS040757696
- MS-25431
- (1R,4E,6R,7S,17R)-4-ethylidene-7-hydroxy-7-(hydroxymethyl)-6-methyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
- NS00094201
- DTXSID001020178
- ?-Longilobine
- (1R,4E,6R,7S,17R)-4-ethylidene-7-hydroxy-7-(hydroxymethyl)-6-methyl-2,9-dioxa-14-azatricyclo(9.5.1.014,17)heptadec-11-ene-3,8-dione
- ((7R,8R)-7-((Z)-2-methylbut-2-enoyl)oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl)methyl (2S)-2-hydroxy-2-((1S)-1-hydroxyethyl)-3-methyl-butanoate
- [(7R,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methyl-butanoate
- usaramine
- Retrorsine
- +Expand
- InChIKey： BCJMNZRQJAVDLD-FXGRWVCYSA-N
- Inchi： 1S/C18H25NO6/c1-3-12-8-11(2)18(23,10-20)17(22)24-9-13-4-6-19-7-5-14(15(13)19)25-16(12)21/h3-4,11,14-15,20,23H,5-10H2,1-2H3/b12-3+/t11-,14-,15-,18-/m1/s1
- SMILES： O1C(/C(=C(\[H])/C([H])([H])[H])/C([H])([H])[C@@]([H])(C([H])([H])[H])[C@](C([H])([H])O[H])(C(=O)OC([H])([H])C2=C([H])C([H])([H])N3C([H])([H])C([H])([H])[C@]1([H])[C@]32[H])O[H])=O

Computed Properties

Exact Mass: 351.168188g/mol
Surface Charge: 0
XLogP3: 0.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 351.168188g/mol
Monoisotopic Mass: 351.168188g/mol
Topological Polar Surface Area: 96.3Å²
Heavy Atom Count: 25
Complexity: 627
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 351.4

Experimental Properties

Stability Shelf Life: Stability: stable at room temperature in closed containers: best stored under nitrogen -15 °C.
Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxide/.
Dissociation Constants: pKa = 6.01 /Estimated/
LogP: 0.10310
PSA: 96.30000
Boiling Point: 583.2±50.0 °C at 760 mmHg
Melting Point: 178-180 ºC
Vapor Pressure: 1.9X10-14 mm Hg @ 25 °C /Estimated/
Flash Point: 306.5±30.1 °C
Solubility: Soluble (633 g/l) (25 º C),
Color/Form: Powder
Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),

Usaramine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001O0X-1mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-, (3E,5R,6S,14aR,14bR)-	15503-87-4	≥98%	1mg	$105.00	2024-06-20
A2B Chem LLC	AA76993-1mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-, (3E,5R,6S,14aR,14bR)-	15503-87-4	≥98%	1mg	$56.00	2024-04-20
Aaron	AR001O99-5mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-, (3E,5R,6S,14aR,14bR)-	15503-87-4	95%	5mg	$81.00
Ambeed	A987371-5mg	(5R,6S,9a1R,14aR,E)-3-Ethylidene-6-hydroxy-6-(hydroxymethyl)-5-methyl-3,4,5,6,9,9a1,11,13,14,14a-decahydro-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione	15503-87-4	95%	5mg	$84.0
ChemScence	CS-0027830-5mg	Usaramine	15503-87-4		5mg	$336.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1484-100mg	Usaramine	15503-87-4	98%	100mg	$390	2023-09-20
eNovation Chemicals LLC	Y1315177-5mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-, (3E,5R,6S,14aR,14bR)-	15503-87-4	99%	5mg	$130	2024-06-07
MedChemExpress	HY-N6931-5mg	Usaramine	15503-87-4	99.57%	5mg	￥1250	2024-04-19
PhytoLab	84274-50mg	Usaramine	15503-87-4	≥ 90.0 %	50mg	€1170
S e l l e c k ZHONG GUO	E0687-1mg	Usaramine	15503-87-4		1mg	￥892.71

Usaramine Synthesis

Usaramine Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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NAN JING PU YI Biotechnology Co., Ltd.

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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(CAS:15503-87-4)

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Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
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8. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

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